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Compound of Interest

Compound Name: Dodecane-d26

Cat. No.: B105161

An in-depth examination of the physical characteristics, specifications, and applications of
Dodecane-d26, a deuterated hydrocarbon essential for advanced analytical methodologies.

Dodecane-d26, the fully deuterated isotopologue of n-dodecane, serves as a critical tool in a
variety of scientific disciplines, particularly in analytical chemistry and drug development. Its
unique physical and chemical properties, stemming from the substitution of hydrogen with
deuterium, make it an invaluable internal standard for quantitative analysis and a useful tracer
in metabolic studies. This technical guide provides a comprehensive overview of Dodecane-
d26, including its physical specifications, safety protocols, and detailed experimental
applications.

Core Physical and Chemical Specifications

The physical and chemical properties of Dodecane-d26 are fundamental to its application in
scientific research. The following table summarizes its key quantitative data, providing a clear
reference for experimental design and execution.
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Property

Value

Chemical Formula

C12D26[1]

Molecular Weight 196.49 g/mol [2]

CAS Number 16416-30-1[1][2][3]
Appearance Colorless oil/lliquid

Density 0.864 g/mL at 25 °C
Boiling Point 215-217 °C

Melting Point -9.6 °C

Flash Point 71 °C (160 °F) - closed cup

Refractive Index

n20/D 1.422

Isotopic Purity

=98 atom % D

Solubility

Slightly soluble in chloroform and hexanes

Applications in Research and Drug Development

The primary utility of Dodecane-d26 lies in its application as an internal standard for
guantitative analysis using mass spectrometry techniques such as Gas Chromatography-Mass
Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). Its chemical
inertness and the significant mass difference from its non-deuterated counterpart allow for
precise quantification of analytes in complex matrices.

In the realm of drug development, deuterated compounds like Dodecane-d26 are instrumental.
The "kinetic isotope effect” is a key principle, where the stronger carbon-deuterium bond
compared to the carbon-hydrogen bond can slow down metabolic processes. This allows
researchers to study drug metabolism pathways and can even be leveraged to improve the
pharmacokinetic profiles of new drug candidates by reducing metabolic breakdown.

Experimental Protocol: Quantification of
Hydrocarbons in Environmental Samples using GC-
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MS with Dodecane-d26 as an Internal Standard

This section details a representative experimental protocol for the quantification of n-alkanes in
a sample matrix, employing Dodecane-d26 as an internal standard. This method is adapted
from established procedures for environmental analysis.

Objective: To accurately quantify the concentration of C10-C35 n-alkanes in a given sample
(e.g., fish tissue) using GC-MS.

Materials:
o Sample (e.g., homogenized fish tissue)
» Dodecane-d26 internal standard solution of known concentration
e Hexane (analytical grade)
e Potassium hydroxide (KOH)
e Methanol
e Anhydrous sodium sulfate
» GC-MS system with a suitable capillary column
Methodology:
e Sample Preparation and Spiking:
o Accurately weigh a known amount of the homogenized sample into a round-bottom flask.
o Spike the sample with a precise volume of the Dodecane-d26 internal standard solution.
e Saponification and Extraction:
o Add a methanolic KOH solution to the sample.

o Reflux the mixture for a set period (e.g., 2 hours) to digest lipids and other interfering
substances.
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o After cooling, perform a liquid-liquid extraction using hexane to isolate the non-
saponifiable fraction containing the hydrocarbons.

o Cleanup and Fractionation:
o Wash the hexane extract with deionized water to remove residual methanol and KOH.
o Dry the extract by passing it through anhydrous sodium sulfate.
o Concentrate the extract to a smaller, known volume using a gentle stream of nitrogen.
e GC-MS Analysis:
o Inject a small volume of the final extract into the GC-MS system.
o The gas chromatograph separates the different n-alkanes based on their boiling points.

o The mass spectrometer detects and quantifies the separated compounds. Dodecane-d26
will have a distinct mass spectrum from the non-deuterated alkanes, allowing for its
specific detection.

e Quantification:

o A calibration curve is generated by analyzing a series of standards containing known
concentrations of the target n-alkanes and a constant concentration of the Dodecane-d26
internal standard.

o The ratio of the peak area of each analyte to the peak area of the internal standard is
plotted against the analyte concentration.

o The concentration of the n-alkanes in the sample is then determined from this calibration
curve.

Below is a diagram illustrating the workflow for this experimental protocol.
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Workflow for Quantification of n-Alkanes using Dodecane-d26
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Caption: Experimental workflow for n-alkane quantification.
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Safety, Handling, and Storage

While Dodecane-d26 is not classified as a hazardous substance, standard laboratory safety
practices should be followed.

o Handling: Wear appropriate personal protective equipment (PPE), including gloves and
safety glasses. Handle in a well-ventilated area or a fume hood to avoid inhalation of vapors.

o Storage: Store in a cool, dry place in a tightly sealed container. It is a combustible liquid, so it
should be kept away from heat, sparks, and open flames. Recommended storage
temperatures are typically room temperature or 4°C for short-term storage, and -20°C for
long-term storage to ensure stability.

» Disposal: Dispose of as an unused product in accordance with local regulations for chemical
waste.

Conclusion

Dodecane-d26 is a highly valuable compound for researchers, scientists, and drug
development professionals. Its well-defined physical characteristics and isotopic purity make it
an excellent internal standard for achieving accurate and reproducible quantitative results in
analytical chemistry. Furthermore, the principles of isotopic labeling embodied by Dodecane-
d26 are fundamental to modern drug metabolism and pharmacokinetic studies, contributing to
the development of safer and more effective pharmaceuticals. This guide provides the essential
technical information to effectively and safely incorporate Dodecane-d26 into experimental
workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Dodecane-d26: A Technical Guide for Researchers and
Drug Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105161#dodecane-d26-physical-characteristics-and-
specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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